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Compound of Interest

Compound Name: Ivabradine-d3 Hydrochloride

Cat. No.: B602484 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential, immediate safety and logistical

information for the handling of Ivabradine-d3 Hydrochloride, including operational and

disposal plans.

Hazard Identification and Classification
Ivabradine-d3 Hydrochloride is a deuterated analog of Ivabradine, a medication used to treat

heart failure. It is classified with the following hazards:

Acute Toxicity: Harmful if swallowed.[1][2]

Reproductive Toxicity: May damage fertility or the unborn child.[1]

Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through

prolonged or repeated exposure.[1]

Hazardous to the Aquatic Environment: Very toxic to aquatic life, with long-lasting effects.[1]

[3]

It may also be harmful if inhaled or absorbed through the skin and can cause respiratory tract,

skin, and eye irritation.[2]
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The following personal protective equipment is mandatory when handling Ivabradine-d3
Hydrochloride to minimize exposure and ensure personal safety.

PPE Category Specification Rationale

Eye Protection

Face shield and safety glasses

approved under appropriate

government standards such as

NIOSH (US) or EN 166(EU).[2]

Protects against splashes,

dust, and aerosols.

Hand Protection

Chemical-resistant,

impermeable gloves (e.g.,

nitrile rubber). Dispose of

contaminated gloves after use.

[2][4]

Prevents skin contact and

absorption.

Respiratory Protection

A full-face particle respirator

type N100 (US) or type P3 (EN

143) respirator cartridges

should be used as a backup to

engineering controls. If the

respirator is the sole means of

protection, use a full-face

supplied air respirator.[2]

Protects against inhalation of

dust or aerosols.

Body Protection

A complete suit protecting

against chemicals. The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.[2]

Provides a barrier against skin

exposure.

Experimental Protocols: Safe Handling and Disposal
Workflow
Adherence to a strict, step-by-step procedure is crucial for the safe handling and disposal of

Ivabradine-d3 Hydrochloride.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b602484?utm_src=pdf-body
https://www.benchchem.com/product/b602484?utm_src=pdf-body
https://datasheets.scbt.com/sc-280872.pdf
https://datasheets.scbt.com/sc-280872.pdf
https://www.chemicalbook.com/msds/Ivabradine-d3-Hydrochloride.pdf
https://datasheets.scbt.com/sc-280872.pdf
https://datasheets.scbt.com/sc-280872.pdf
https://www.benchchem.com/product/b602484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Avoid the formation of dust and aerosols.[2]

2. Handling the Compound:

Wear the appropriate PPE as detailed in the table above.

Avoid breathing vapors, mist, or gas.[2]

Avoid contact with skin and eyes.[4]

Keep the container tightly closed in a dry and well-ventilated place.[2]

3. In Case of Accidental Exposure:

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[2]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician immediately.[2]

4. Accidental Release Measures:

Use personal protective equipment.[2]

Contain the spillage and collect it with non-combustible absorbent material (e.g., sand, earth,

diatomaceous earth, vermiculite).[2]

Place the collected material in a suitable, closed container for disposal.[2]
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Do not let the product enter drains, as it is very toxic to aquatic life.[2][3]

5. Disposal Plan:

Dispose of the waste material in accordance with local, state, and federal regulations.

Contaminated packaging should be disposed of as unused product.

Safe Handling Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of Ivabradine-d3
Hydrochloride.
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Safe Handling Workflow for Ivabradine-d3 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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